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An In-depth Technical Guide to Ammonium Nonanoate

Introduction
Ammonium nonanoate, also known as ammonium pelargonate, is the ammonium salt of

nonanoic acid. It is a broad-spectrum, non-selective, contact herbicide.[1][2][3] This compound

is derived from naturally occurring fatty acids and is recognized for its use in agriculture,

particularly in organic farming, due to its rapid biodegradation and low environmental

persistence.[4][5] This guide provides a comprehensive overview of its chemical structure,

properties, mechanism of action, and relevant experimental protocols.

Chemical Structure and Identification
Ammonium nonanoate is formed from the neutralization reaction of nonanoic acid (pelargonic

acid) with ammonia.[5][6] The structure consists of a nine-carbon fatty acid chain and an

ammonium cation.
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Identifier Value

IUPAC Name azanium;nonanoate[4][6]

Synonyms
Ammonium pelargonate, Pelargonic acid

ammonium salt[2][7]

CAS Number 63718-65-0[4][6][8]

Molecular Formula C₉H₂₁NO₂[4][6][8]

Molecular Weight 175.27 g/mol [4][6][8]

InChI Key KLIDOSBTXDALBI-UHFFFAOYSA-N[4][6][8]

SMILES CCCCCCCCC(=O)[O-].[NH4+][4][6]

Physicochemical Properties
Ammonium nonanoate is typically formulated as a water-based solution.[2][3] Its physical and

chemical properties make it suitable for application as a sprayable herbicide.

Property Value Source

Physical State

Clear to pale yellow liquid at

room temperature.[3][4][8] Can

also exist as white crystals.[2]

[2][3][4][8]

Odor
Slight fatty acid or ammonia

odor.[3][4][9]
[3][4][9]

Solubility in Water Completely miscible.[3][4] [3][4]

Density
Approximately 1.00 g/cm³ at

20°C.[4][9]
[4][9]

pH (of emulsion) 8.0 - 9.0.[9][10] [9][10]

Boiling Point ~104.4°C (219.9°F).[9][10] [9][10]

Environmental Fate

Rapidly biodegrades in soil,

with a half-life of less than 24

hours.[8][11]

[8][11]
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Mechanism of Action
Ammonium nonanoate is a non-systemic, contact herbicide, meaning it only affects the plant

parts it directly touches and is not translocated throughout the plant.[1][6][8] Its herbicidal

activity is characterized by a rapid, physical mode of action.[8]

Cuticle Penetration: The active component, the nonanoate anion, acts as a surfactant,

allowing it to penetrate the waxy cuticle of the plant's leaves.[1][8]

Cell Membrane Disruption: Upon penetration, the nonanoate anions disrupt the lipid bilayer

of the plant cell membranes, leading to a loss of integrity.[5][8] This disruption is a physical

effect, where the compound dissolves the lipid components of the cell membrane.[8]

Cell Leakage and Desiccation: The damage to the cell membrane results in the rapid

leakage of cellular contents and a loss of moisture, a process known as desiccation.[5][8]

Rapid Necrosis: This cellular disruption leads to rapid cell death, and visible symptoms such

as wilting, browning, and a "scorched" appearance can be observed within hours of

application.[1][5][6]

The effectiveness of fatty acids as herbicides is related to their chain length, with medium-chain

fatty acids like nonanoic acid (C9) being particularly effective.[8]
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(Lipid Bilayer) Cellular Contents

Ammonium Nonanoate
Application Penetration of Cuticle Membrane Disruption Leakage of Cellular Contents

(Desiccation) Cell Death (Necrosis)

Click to download full resolution via product page

Caption: Mechanism of action of ammonium nonanoate as a contact herbicide.
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Experimental Protocols
Synthesis of Ammonium Nonanoate Emulsion
This protocol describes the laboratory-scale synthesis of an ammonium nonanoate emulsion

based on the neutralization reaction of nonanoic acid and ammonia.[4][12]

Materials:

Nonanoic acid (99%)

Ammonia water (25-28%)

Deionized water

Reaction kettle with temperature control and stirrer

Metering tanks

pH meter

Procedure:

Add a portion of the total nonanoic acid (e.g., 84 kg in an industrial example) to a 1000L

reactor.[12]

Set the reactor temperature control to 60°C.[12]

Begin stirring at a controlled speed (e.g., 100 rpm).[12]

Slowly add ammonia water dropwise into the reactor. The reaction should produce even

bubbling.[4][12]

After the initial reaction, add water to the reactor and continue stirring for approximately 20

minutes.[12]

Add the remaining nonanoic acid to the reactor.[12]
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Continue the dropwise addition of ammonia water until the pH of the reaction system

reaches 8.[12]

Stop stirring. The resulting product is an aqueous solution of ammonium nonanoate.

For a stable emulsion formulation, components such as emulsifiers, preservatives,

penetrating agents, thickeners, and antifreeze agents can be incorporated with uniform

stirring.[4][12]
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Caption: Experimental workflow for the synthesis of ammonium nonanoate.
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Weed Control Efficacy Field Trial
This protocol outlines a field experiment to evaluate the herbicidal efficacy of ammonium
nonanoate on various weed species. This is based on studies investigating application rates

and volumes.[13][14]

Objective: To determine the weed control efficacy of ammonium nonanoate at different

application rates and volumes.

Experimental Design:

Treatments: A factorial experiment with multiple herbicide rates and application volumes.

Herbicide Rates (a.i.): e.g., 7.2 kg·ha⁻¹ and 10.8 kg·ha⁻¹.[13][14]

Application Volumes: e.g., 164, 327, 654, and 981 L·ha⁻¹.[13][14]

Control: An untreated control plot.

Replication: Randomized complete block design with at least four replications of each

treatment.[15]

Plot Size: Standardized plot sizes suitable for the application equipment.

Procedure:

Site Selection: Choose a field with a natural and diverse weed population. Identify and

record the prevalent weed species (e.g., broadleaf weeds like Amaranthus spp. and grass

weeds like Eleusine indica).[13]

Treatment Preparation: Prepare the spray solutions of ammonium nonanoate to achieve

the target active ingredient rates at the specified application volumes.

Application: Apply the treatments using a calibrated sprayer (e.g., backpack or boom

sprayer) to ensure uniform coverage of the target weeds.[1]

Data Collection:
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Assess weed control visually at set intervals after treatment (e.g., 6 days after treatment).

[13] Use a rating scale (e.g., 0% = no control, 100% = complete control).

Collect weed biomass by harvesting the above-ground portions of weeds from a defined

area (e.g., a quadrat) within each plot at a specified time after planting (e.g., 33 days).[15]

Dry the collected biomass to a constant weight and record the dry weight.

Statistical Analysis: Analyze the data using appropriate statistical methods, such as Analysis

of Variance (ANOVA), to determine the effects of application rate, application volume, and

their interaction on weed control and biomass reduction.[8]

Herbicidal Efficacy Data
Studies have shown that ammonium nonanoate provides greater control for broadleaf weeds

than for grasses.[8][13] Efficacy is dependent on both the application rate and the weed

species.

Weed Species
Application Rate
(kg·ha⁻¹)

Application Volume
(L·ha⁻¹)

Weed Control (%)

Pigweed (Amaranthus

spp.)
10.8 654 >88

Carpetweed (Mollugo

verticillata)
7.2 164 66

Carpetweed (Mollugo

verticillata)
Various Various >88

Goosegrass (Eleusine

indica)
7.2 - 10.8 164 - 981 31 - 54

Smooth Crabgrass

(Digitaria ischaemum)
7.2 - 10.8 164 - 981 24 - 54

General Weeds (in

pumpkin)
5% a.i. solution N/A 88 - 98

Data compiled from references[13][15].
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Safety and Handling
Ammonium nonanoate can cause skin and serious eye irritation.[6][10] Proper personal

protective equipment (PPE) is required during handling and application.

Personal Protective Equipment (PPE): Wear protective gloves, chemical goggles or a face

shield, and suitable protective clothing.[9][10] Use a NIOSH-approved respirator if airborne

concentrations are expected to exceed exposure limits.[9]

First Aid:

Eyes: Immediately flush with water for several minutes, removing contact lenses if

present.[9][10]

Skin: Remove contaminated clothing and rinse skin with plenty of water.[9][10]

Ingestion: Rinse mouth with water. Do not induce vomiting.[9][10]

Storage and Disposal: Store in a locked-up area.[9][10] Dispose of contents and container in

accordance with local, regional, and national regulations.[9][10]

The U.S. Environmental Protection Agency (EPA) has determined that when used as directed,

ammonium nonanoate does not cause unreasonable adverse effects to humans or the

environment, citing its natural occurrence and rapid biodegradation.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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